Cas no 2171605-63-1 (3-(3-bromo-5-methoxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(3-bromo-5-methoxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171605-63-1
• MF: C₂₆H₂₃BrN₂O₆
• MW: 539.374626398087
• CID: 6405085
• PubChem ID: 165535101
• Update Time: 2025-10-28

3-(3-bromo-5-methoxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methoxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(3-bromo-5-methoxyphenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171605-63-1
• EN300-1510521

• Inchi： 1S/C26H23BrN2O6/c1-34-17-11-15(27)10-16(12-17)28-25(32)23(13-24(30)31)29-26(33)35-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-12,22-23H,13-14H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： KXDVOKWSTKYHGF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)OC

Computed Properties

• Exact Mass: 538.07395g/mol
• Monoisotopic Mass: 538.07395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 114Ų

Additional information on 3-(3-bromo-5-methoxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Research Brief on 3-(3-bromo-5-methoxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171605-63-1)

In recent years, the compound 3-(3-bromo-5-methoxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171605-63-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development. The presence of both a fluorenylmethoxycarbonyl (Fmoc) protecting group and a bromo-methoxyphenyl moiety suggests its utility in peptide synthesis and as a building block for more complex pharmacophores.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its role in the development of novel therapeutic agents. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS), and its incorporation into this molecule highlights its potential as an intermediate in the production of peptide-based drugs. Additionally, the bromo-methoxyphenyl moiety offers opportunities for further functionalization, making it a versatile scaffold for medicinal chemistry applications.

One of the key areas of research involving this compound is its potential as a protease inhibitor. Proteases play a critical role in various physiological and pathological processes, and their inhibition has been a major focus in the development of treatments for diseases such as cancer, viral infections, and inflammatory disorders. Preliminary in vitro studies have demonstrated that derivatives of 3-(3-bromo-5-methoxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid exhibit moderate inhibitory activity against certain proteases, suggesting its promise as a lead compound for further optimization.

Another notable application of this compound is in the field of chemical biology, where it has been used as a probe to study protein-protein interactions. The Fmoc group can serve as a fluorescent tag, enabling researchers to track the compound's binding and localization within biological systems. This has provided valuable insights into the mechanisms of action of various proteins and has opened new avenues for the design of targeted therapies.

Despite these promising findings, challenges remain in the development of this compound for clinical use. Issues such as solubility, stability, and bioavailability need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on modifying the chemical structure to improve these properties while maintaining its biological activity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts.

In conclusion, 3-(3-bromo-5-methoxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171605-63-1) represents a promising candidate in the field of chemical biology and medicinal chemistry. Its unique structural features and versatile applications make it a valuable tool for drug discovery and development. Continued research and optimization efforts are expected to further elucidate its potential and pave the way for its use in therapeutic applications.